Tripropyl benzene-1,2,4-tricarboxylate
Overview
Description
Tripropyl benzene-1,2,4-tricarboxylate is an organic compound with the molecular formula C18H24O6. It is a derivative of benzene, where three carboxylate groups are attached to the 1, 2, and 4 positions of the benzene ring, and each carboxylate group is esterified with a propyl group. This compound is known for its versatility in various chemical reactions and applications in different fields.
Scientific Research Applications
Tripropyl benzene-1,2,4-tricarboxylate has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized as a plasticizer in the production of polymers and as a stabilizer in the formulation of various materials.
Preparation Methods
Synthetic Routes and Reaction Conditions
Tripropyl benzene-1,2,4-tricarboxylate can be synthesized through the esterification of benzene-1,2,4-tricarboxylic acid with propanol. The reaction typically involves the use of a catalyst such as sulfuric acid or p-toluenesulfonic acid to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester.
Industrial Production Methods
In an industrial setting, the production of this compound involves similar esterification processes but on a larger scale. The reaction is conducted in large reactors with continuous stirring and controlled temperature to optimize yield and purity. The product is then purified through distillation or recrystallization to remove any unreacted starting materials and by-products.
Chemical Reactions Analysis
Types of Reactions
Tripropyl benzene-1,2,4-tricarboxylate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the ester groups to alcohols.
Substitution: The ester groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions to facilitate substitution reactions.
Major Products
Oxidation: Produces benzene-1,2,4-tricarboxylic acid.
Reduction: Yields tripropyl benzene-1,2,4-triol.
Substitution: Results in various substituted benzene derivatives depending on the nucleophile used.
Mechanism of Action
The mechanism of action of tripropyl benzene-1,2,4-tricarboxylate involves its interaction with specific molecular targets. The ester groups can undergo hydrolysis to release propanol and benzene-1,2,4-tricarboxylic acid, which can then interact with enzymes or receptors in biological systems. The pathways involved include ester hydrolysis and subsequent interactions with cellular components, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
Trioctyl benzene-1,2,4-tricarboxylate: Similar structure but with octyl groups instead of propyl groups.
Trimethyl benzene-1,2,4-tricarboxylate: Contains methyl groups instead of propyl groups.
Tripropyl benzene-1,3,5-tricarboxylate: Similar ester groups but attached at different positions on the benzene ring.
Uniqueness
Tripropyl benzene-1,2,4-tricarboxylate is unique due to its specific esterification pattern, which influences its reactivity and interactions with other molecules. The propyl groups provide a balance between hydrophobicity and steric hindrance, making it a versatile compound for various applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Tripropyl benzene-1,2,4-tricarboxylate involves the esterification of benzene-1,2,4-tricarboxylic acid with propanol in the presence of a catalyst.", "Starting Materials": [ "Benzene-1,2,4-tricarboxylic acid", "Propanol", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add benzene-1,2,4-tricarboxylic acid and propanol in a 1:3 molar ratio to a reaction vessel", "Add a catalytic amount of sulfuric acid to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. dichloromethane)", "Purify the product by recrystallization or column chromatography" ] } | |
CAS No. |
1528-53-6 |
Molecular Formula |
C18H24O6 |
Molecular Weight |
336.4 g/mol |
IUPAC Name |
tripropan-2-yl benzene-1,2,4-tricarboxylate |
InChI |
InChI=1S/C18H24O6/c1-10(2)22-16(19)13-7-8-14(17(20)23-11(3)4)15(9-13)18(21)24-12(5)6/h7-12H,1-6H3 |
InChI Key |
XMAYNXHPIPZVDP-UHFFFAOYSA-N |
SMILES |
CCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCC)C(=O)OCCC |
Canonical SMILES |
CC(C)OC(=O)C1=CC(=C(C=C1)C(=O)OC(C)C)C(=O)OC(C)C |
Origin of Product |
United States |
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